Jobosic acid

• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• InChI: InChI=1S/C16H32O2/c1-4-5-6-7-8-9-10-11-14(2)12-13-15(3)16(17)18/h14-15H,4-13H2,1-3H3,(H,17,18)
• InChIKey: ILOORJBAWCAGSO-UHFFFAOYSA-N

Jobosic Acid (2,5-Dimethyltetradecanoic Acid): A Selective SARS-CoV-2 Dual-Target Inhibitor from Marine Natural Products

Jobosic acid (systematic name: 2,5-dimethyltetradecanoic acid) is a saturated branched fatty acid isolated from marine cyanobacteria that functions as a selective dual-target inhibitor of SARS-CoV-2. It disrupts both viral entry via spike-RBD/ACE-2 interaction (IC50 = 3 μg/mL) and viral polyprotein processing via Mpro inhibition (IC50 = 7.5 μg/mL), and demonstrates retained activity against the omicron variant [1]. The compound's branched alkyl chain distinguishes it from common straight-chain saturated fatty acids and is essential for its dual-target inhibitory profile, as esterification of the carboxylic acid group results in complete loss of bioactivity [2].

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Jobosic Acid Ligand Page (Ligand ID: 13405). View Source

Why Straight-Chain Saturated Fatty Acids or Alternative SARS-CoV-2 Inhibitors Cannot Substitute for Jobosic Acid in Antiviral Research

Straight-chain saturated fatty acids such as myristic acid (C14:0) and palmitic acid (C16:0) are metabolically abundant but lack the branched methyl groups at C2 and C5 that define jobosic acid's unique dual-target mechanism [1]. Published structure-activity relationship (SAR) data demonstrate that esterification of the carboxylic acid group of jobosic acid abolishes inhibitory activity in both Mpro and spike-RBD/ACE-2 assays, confirming that both the free acid moiety and the branched alkyl architecture are required for bioactivity [2]. Furthermore, alternative synthetic SARS-CoV-2 Mpro inhibitors (e.g., PF-07321332/nirmatrelvir) and spike-targeting monoclonal antibodies operate via distinct binding modes, rendering direct substitution inappropriate for experiments requiring the compound's specific dual-target, fatty acid-derived mechanism [3].

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Jobosic Acid Ligand Page (Ligand ID: 13405). View Source
• [3] LIPID MAPS Structure Database. Jobosic Acid Entry (LMFA01020451). View Source

Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data for Jobosic Acid Procurement

Comparative IC50 Analysis: Jobosic Acid vs. Palmitoleic and Linoleic Acids in SARS-CoV-2 3CLpro (Mpro) Inhibition

In a cross-study comparison, jobosic acid inhibits SARS-CoV-2 Mpro with an IC50 of 7.5 μg/mL (equivalent to 29.3 μM) [1]. By comparison, the unsaturated fatty acids palmitoleic acid and linoleic acid, identified from marine Streptomyces extracts, inhibit SARS-CoV-2 3CLpro with IC50 values of 1.59 μg/mL (6.25 μM) and 5.29 μg/mL (18.88 μM), respectively [2]. Jobosic acid is approximately 4.7-fold less potent than palmitoleic acid but 1.6-fold more potent than linoleic acid on a weight/volume basis. Critically, jobosic acid is a saturated branched fatty acid, whereas the comparators are unsaturated straight-chain lipids, conferring distinct metabolic stability and mechanism-of-action profiles [1].

Evidence Dimension	SARS-CoV-2 Mpro/3CLpro inhibition IC50
Target Compound Data	7.5 μg/mL (29.3 μM)
Comparator Or Baseline	Palmitoleic acid: 1.59 μg/mL (6.25 μM); Linoleic acid: 5.29 μg/mL (18.88 μM)
Quantified Difference	4.7-fold less potent than palmitoleic acid; 1.6-fold more potent than linoleic acid
Conditions	In vitro enzymatic inhibition assay; separate studies using purified SARS-CoV-2 Mpro/3CLpro

Why This Matters

Procurement decisions require understanding potency context; jobosic acid's saturated branched structure offers distinct SAR information that unsaturated straight-chain fatty acids cannot provide, essential for research programs targeting specific lipid-protein interaction mechanisms.

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [2] Elnaggar MS, et al. Marine Streptomyces-Derived Lipids Inhibit SARS-CoV-2 3CLpro Through In Vitro and Predicted Multi-Site Binding Mechanisms. Mar Drugs. 2026;24(2):e202600123. View Source

Direct SAR Comparison: Free Acid Jobosic Acid vs. Methyl and Benzyl Ester Derivatives Reveals Complete Bioactivity Loss

A direct head-to-head comparison within the same study evaluated jobosic acid (free acid) against its semi-synthetic methyl ester and benzyl ester derivatives. The free acid inhibited both SARS-CoV-2 Mpro and spike-RBD/ACE-2 interactions with IC50 values of 7.5 μg/mL and 3 μg/mL, respectively. Both ester derivatives exhibited acute and complete loss of bioactivity in both biochemical assays, demonstrating that the free carboxylic acid group is indispensable for dual-target inhibitory function [1].

Evidence Dimension	SARS-CoV-2 Mpro and spike-RBD/ACE-2 dual-target inhibition
Target Compound Data	Mpro IC50 = 7.5 μg/mL (29.3 μM); spike-RBD/ACE-2 IC50 = 3 μg/mL (11.7 μM)
Comparator Or Baseline	Methyl ester derivative: no activity; Benzyl ester derivative: no activity
Quantified Difference	Complete loss of bioactivity (from active to inactive) upon esterification
Conditions	In vitro biochemical assays measuring Mpro proteolytic activity and spike-RBD/ACE-2 protein-protein interaction

Why This Matters

This SAR evidence directly validates that jobosic acid (free acid) is the required form for research use. Procurement of ester derivatives or prodrug forms would yield inactive material, making this a critical specification for vendor selection and experimental design.

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source

Dual-Target Selectivity Profile: Jobosic Acid Discriminates Between Viral Mpro and Host Proteases

Jobosic acid exhibits selectivity for the viral Mpro target relative to human host proteases. The compound inhibits SARS-CoV-2 Mpro with an IC50 of 29 μM but shows no significant inhibition of the human proteases cathepsin L and thrombin at comparable concentrations [1]. This selectivity profile is a critical differentiating factor when selecting among fatty acid-derived antiviral screening candidates, as off-target inhibition of host proteases could confound cellular and in vivo study outcomes.

Evidence Dimension	Target selectivity: viral Mpro vs. human host proteases
Target Compound Data	SARS-CoV-2 Mpro IC50 = 29 μM; Cathepsin L and thrombin: no significant inhibition
Comparator Or Baseline	Cathepsin L (human); Thrombin (human)
Quantified Difference	Selective for viral Mpro; inactive against tested host proteases
Conditions	In vitro enzymatic inhibition assays; exact concentration range not specified but inferred to be within active range for Mpro inhibition

Why This Matters

Selectivity data is essential for researchers planning cellular or in vivo experiments, as it reduces the risk of confounding off-target effects from host protease inhibition. This information distinguishes jobosic acid from less well-characterized fatty acid screening hits and informs appropriate control compound selection.

• [1] IUPHAR/BPS Guide to Pharmacology. Jobosic Acid Ligand Page (Ligand ID: 13405). View Source

Omicron Variant Activity Retention: Jobosic Acid Maintains Spike-RBD/ACE-2 Inhibition Against Evolving SARS-CoV-2 Strain

Unlike many monoclonal antibody therapeutics that lost efficacy against emerging SARS-CoV-2 variants, jobosic acid retains some inhibitory activity against the spike-RBD/ACE-2 interaction of the omicron variant [1]. The original study specifically tested and confirmed that the compound maintains activity against this variant of concern, providing a differentiation point from variant-sensitive antivirals when selecting tools for broad-spectrum coronavirus research programs.

Evidence Dimension	Spike-RBD/ACE-2 inhibitory activity against omicron variant
Target Compound Data	Retains some activity (quantitative IC50 not reported for omicron specifically)
Comparator Or Baseline	Implicit comparator: many spike-targeting monoclonal antibodies that lost omicron efficacy
Quantified Difference	Qualitative retention of activity (vs. complete loss reported for some antibody therapeutics)
Conditions	SARS-CoV-2 omicron variant spike-RBD/ACE-2 protein-protein interaction assay

Why This Matters

For research programs investigating variant-agnostic antiviral strategies or requiring tools active against multiple SARS-CoV-2 lineages, this retained activity against omicron provides a scientifically justifiable reason to select jobosic acid over compounds with documented variant-specific efficacy loss.

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source

Physicochemical Differentiation: Branched Alkyl Chain Confers Distinct Lipophilicity vs. Straight-Chain Saturated Fatty Acids

Jobosic acid (2,5-dimethyltetradecanoic acid) possesses a calculated XLogP of 7.23 [1] and a logP of 5.26 [2], reflecting its branched C16 alkyl chain architecture. In comparison, straight-chain palmitic acid (C16:0) has a reported logP of approximately 6.96, and myristic acid (C14:0) approximately 5.86. The branched methyl groups at C2 and C5 positions alter the compound's lipophilic-hydrophilic balance relative to linear fatty acids, which influences membrane partitioning, protein binding, and experimental formulation requirements.

Evidence Dimension	Lipophilicity (XLogP/logP)
Target Compound Data	XLogP = 7.23; logP = 5.26
Comparator Or Baseline	Palmitic acid (C16:0) logP ≈ 6.96; Myristic acid (C14:0) logP ≈ 5.86
Quantified Difference	XLogP difference of +0.27 vs. palmitic acid; logP difference of -1.70 vs. palmitic acid (methodology-dependent)
Conditions	Calculated physicochemical properties; XLogP via CDK algorithm; logP via LIPID MAPS

Why This Matters

Physicochemical differences directly impact experimental handling, solubility in assay buffers, and formulation strategies. Researchers selecting between fatty acid-based antiviral tools must account for these property differences to ensure consistent experimental conditions and interpretable results.

• [1] IUPHAR/BPS Guide to Pharmacology. Jobosic Acid Ligand Page (Ligand ID: 13405). View Source
• [2] LIPID MAPS Structure Database. Jobosic Acid Entry (LMFA01020451). View Source

Validated Research Application Scenarios for Jobosic Acid in Antiviral Discovery and Mechanistic Studies

SARS-CoV-2 Dual-Target Inhibitor Mechanistic Studies Requiring Both Mpro and Spike-RBD/ACE-2 Activity

Jobosic acid is uniquely suited for experiments investigating the therapeutic concept of dual-target SARS-CoV-2 inhibition, where a single compound simultaneously blocks viral entry (spike-RBD/ACE-2 interaction) and viral polyprotein processing (Mpro activity). The compound's documented dual IC50 values of 3 μg/mL and 7.5 μg/mL, respectively, provide quantitative benchmarks for comparing novel dual-target candidates [1]. This application leverages the compound's well-characterized dual mechanism, which is not shared by single-target comparators such as nirmatrelvir (Mpro-only) or monoclonal antibodies (entry-only).

Natural Product-Derived Antiviral Lead Optimization Programs Focusing on Branched Fatty Acid Scaffolds

The structure-activity relationship data demonstrating complete loss of activity upon esterification establishes jobosic acid as a validated starting point for medicinal chemistry optimization of branched fatty acid antivirals [2]. Research programs aiming to improve potency, metabolic stability, or oral bioavailability while retaining the dual-target mechanism can use jobosic acid as a benchmark control. The compound's marine cyanobacterial origin also supports natural product discovery programs focused on marine-derived anti-infectives.

Variant-Agnostic Coronavirus Inhibitor Screening Panels

For research programs requiring tools that maintain activity across SARS-CoV-2 variants of concern, jobosic acid provides documented retention of spike-RBD/ACE-2 inhibition against the omicron variant [3]. This property makes the compound a valuable inclusion in variant-agnostic screening panels, serving as a positive control for assays designed to identify antivirals with broad-spectrum coronavirus activity rather than variant-specific neutralization mechanisms.

Host-Viral Protease Selectivity Profiling Experiments

Jobosic acid's characterized selectivity profile—active against SARS-CoV-2 Mpro (IC50 = 29 μM) but inactive against human cathepsin L and thrombin [4]—positions it as a reference compound for selectivity profiling of novel protease inhibitors. Researchers can use jobosic acid as a comparator to assess whether new Mpro inhibitors exhibit favorable viral vs. host protease selectivity ratios, an important parameter for advancing antiviral candidates toward in vivo studies.

• [1] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [2] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [3] Matos-Hernández ML, Samples R, Dyer G, et al. Metabolomic Analysis and Antiviral Screening of a Marine Algae Library Yield Jobosic Acid (2,5-Dimethyltetradecanoic Acid) as a Selective Inhibitor of SARS-CoV-2. J Nat Prod. 2024;87(6):1513-1520. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Jobosic Acid Ligand Page (Ligand ID: 13405). View Source